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Compound of Interest

3'-Methoxybiphenyl-3-carboxylic
Compound Name: d
aci

Cat. No.: B065216

An In-depth Examination of its Structure, Synthesis, and Significance in Modern Chemistry

Introduction

Biphenyl derivatives form a cornerstone of modern medicinal chemistry and materials science,
valued for their versatile applications. Among these, 3'-Methoxybiphenyl-3-carboxylic acid
emerges as a compound of significant interest. Its structure, featuring a biphenyl scaffold
functionalized with both a methoxy and a carboxylic acid group, provides a uniqgue combination
of properties that make it a valuable building block in the synthesis of more complex molecules.

The carboxylic acid functional group is particularly crucial in the biochemistry of living systems
and plays a pivotal role in drug design.[1] This guide offers a detailed exploration of 3'-
Methoxybiphenyl-3-carboxylic acid, from its precise chemical identity to its synthesis and
potential applications, tailored for researchers, scientists, and professionals in drug
development.

PART 1: IUPAC Nomenclature and Chemical
Structure

The unambiguous identification of a chemical compound is paramount for scientific
communication. According to the International Union of Pure and Applied Chemistry (IUPAC),
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the systematic name for this compound is 3-(3-methoxyphenyl)benzoic acid.[2] However, it is
also commonly referred to as 3'-methoxy-[1,1'-biphenyl]-3-carboxylic acid.[2]

Structural Breakdown:

The core of the molecule is a biphenyl system, which consists of two benzene rings linked by a
single carbon-carbon bond. The numbering of the carbon atoms in the biphenyl scaffold is
crucial for defining the positions of the substituents. One phenyl ring is designated as the
primary ring and is numbered 1 to 6. The second phenyl ring is numbered 1' to 6', starting from
the carbon atom attached to the primary ring.

In the case of 3'-Methoxybiphenyl-3-carboxylic acid:
o A carboxylic acid group (-COOH) is attached to the 3rd position of the primary phenyl ring.

» A methoxy group (-OCH3) is attached to the 3rd position of the second phenyl ring (denoted
as 3').

This specific arrangement of functional groups influences the molecule's electronic properties,
reactivity, and spatial conformation.

Chemical Structure:
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Reaction Preparation

Combine Reactants: Prepare Catalyst:
- 3-Bromobenzoic acid - Pd(OAc)2
- 3-Methoxyphenylboronic acid - PPh3
- K2C03 in Dioxane
eaction

Combine Reactants and Catalyst

Y

Add Dioxane/Water

Y

Purge with N2/Ar

Y

Heat to 80-90°C

Y

Monitor by TLC

Work-up &\}Juriﬁcation

Cool to Room Temp.

Y

Dilute with H20, Extract with EtOAc

Y

Wash with Brine

Y

Dry over Na2SO4

Y

Concentrate

Y

Purify (Chromatography/Recrystallization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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